Cas no 96681-51-5 (Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy-)

Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy- structure
96681-51-5 structure
Product Name:Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy-
CAS No:96681-51-5
MF:C18H11NO4
MW:305.284244775772
CID:813395
PubChem ID:126022
Update Time:2025-04-19

Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[h][1,3]dioxolo[4,5]benzo[1,2,3-de]quinolin-12-one,2-methoxy-
    • 2-Methoxy-12H-benzo(h)(1,3)benzodioxolo(6,5,4-de)quinolin-12-one
    • Bianfugedine
    • 5,6-Methylenedioxy-9-methoxy-7H-dibenzo(de,h)quinoline-7-one
    • DTXSID40914399
    • 96681-51-5
    • 12H-Benzo(h)(1,3)benzodioxolo(6,5,4-de)quinolin-12-one, 2-methoxy-
    • 2-Methoxy-10H,12H-[1,3]benzodioxolo[6,5,4-de]benzo[h]quinolin-12-one
    • Inchi: 1S/C18H11NO4/c1-21-10-2-3-11-12(7-10)17(20)15-14-9(4-5-19-16(11)14)6-13-18(15)23-8-22-13/h2-7H,8H2,1H3
    • InChI Key: BZLSBGPHEXHPAQ-UHFFFAOYSA-N
    • SMILES: O1COC2=CC3=CC=NC4C5C=CC(=CC=5C(C(=C12)C=43)=O)OC

Computed Properties

  • Exact Mass: 305.06880783g/mol
  • Monoisotopic Mass: 305.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.6Ų
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